4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride

Specification

• CAS No.: 1251923-99-5
• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.7 g/mol
• IUPAC Name: 4-[(propan-2-ylamino)methyl]benzonitrile;hydrochloride
• Standard InChI: InChI=1S/C11H14N2.ClH/c1-9(2)13-8-11-5-3-10(7-12)4-6-11;/h3-6,9,13H,8H2,1-2H3;1H
• Standard InChI Key: UBLRXHHMDGPUKK-UHFFFAOYSA-N
• SMILES: CC(C)NCC1=CC=C(C=C1)C#N.Cl
• Canonical SMILES: CC(C)NCC1=CC=C(C=C1)C#N.Cl

Introduction

Chemical Identity and Nomenclature

4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride is a benzonitrile derivative with an amine functional group. The compound is characterized by several identifiers that facilitate its recognition in chemical databases and research literature.

Identification Parameters

The compound is cataloged using various systematic naming conventions and identifiers as presented in Table 1.

Table 1: Identification Parameters of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride

Parameter	Value
CAS Number	1251923-99-5
IUPAC Name	4-[(isopropylamino)methyl]benzonitrile hydrochloride
Alternative Name	4-{[(propan-2-yl)amino]methyl}benzonitrile hydrochloride
Molecular Formula	C₁₁H₁₅ClN₂
MDL Number	MFCD16817446
InChI Key	UBLRXHHMDGPUKK-UHFFFAOYSA-N
SMILES	N#CC1=CC=C(CNC(C)C)C=C1.[H]Cl

The compound's structure consists of a benzonitrile core with a propan-2-ylaminomethyl substituent at the para position, and it exists as a hydrochloride salt.

Physicochemical Properties

Understanding the physicochemical properties of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride is essential for predicting its behavior in various experimental conditions and potential applications.

Physical Properties

The compound displays specific physical characteristics that determine its handling properties and stability under different conditions.

Table 2: Physical Properties of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride

Property	Value
Molecular Weight	210.70 g/mol
Physical Form	Powder
Color	Not specified in available data
Solubility	Data not available in search results
Melting Point	Data not available in search results
Boiling Point	Data not available in search results

The compound is typically available as a powder with a recommended storage temperature of room temperature (RT).

Chemical Reactivity

The chemical reactivity of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride is primarily determined by its functional groups. The nitrile group (-C≡N) can undergo various transformations, such as hydrolysis to form carboxylic acids or amides, and reduction to form primary amines. The secondary amine group can participate in nucleophilic reactions, while the hydrochloride salt formation affects the compound's solubility and stability characteristics.

Structural Analysis

The molecular structure of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride features distinct functional groups that contribute to its chemical behavior and potential applications.

Structural Features

The compound consists of:

• A benzene ring that serves as the core structure

• A nitrile group (-C≡N) at the para position of the benzene ring

• A methylamine group substituted with an isopropyl group attached to the benzene ring

• A hydrochloride salt formation through the amino nitrogen

The structural composition grants the molecule specific properties that are relevant to its potential applications in chemical synthesis and pharmaceutical research.

Analytical Characterization

Analytical characterization of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride is essential for confirming its identity, purity, and structural integrity.

Supplier	Product Status	Product Identifier	Notes
Cymit Quimica	Discontinued	10-F669369	For inquiries about similar products, contact provided
Sigma-Aldrich	Available	ENA300790698	Ships in 14 days from Aldrich Partner
BLDpharm	Listed	CAS: 1251923-99-5	Availability not specified
AstaTech	Available	AST-G41837 5G	95% purity, 5g quantity
Enamine	Available	EN300-66084	Available through Sigma-Aldrich and other distributors

Several suppliers list the compound in their inventory, though some indicate it as discontinued.

Category	Statements
Signal Word	Warning
Hazard Statements	H302 (Harmful if swallowed) H312 (Harmful in contact with skin) H315 (Causes skin irritation) H319 (Causes serious eye irritation) H332 (Harmful if inhaled) H335 (May cause respiratory irritation)
Precautionary Statements	P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501

These safety classifications emphasize the importance of proper handling procedures, including the use of personal protective equipment and adequate ventilation when working with this compound.

Related Compounds and Structural Analogs

Several structurally similar compounds provide context for understanding the properties and potential applications of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride.

Structural Analogs

Table 5: Related Compounds of 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride

Compound Name	CAS Number	Relationship
4-[methyl(propan-2-yl)amino]benzonitrile	668467-75-2	Lacks the methylene bridge between the benzene ring and the amine
2-Amino-4-[methyl(propan-2-yl)amino]benzonitrile	80033208	Contains an additional amino group at position 2
4-(Aminomethyl)benzonitrile hydrochloride	15996-76-6	Lacks the propan-2-yl substituent on the amine
4-[methyl(propan-2-yl)amino]benzoic acid hydrochloride	-	Contains a carboxylic acid instead of a nitrile group

These related compounds share structural features with 4-{[(Propan-2-yl)amino]methyl}benzonitrile hydrochloride, suggesting similar chemical behaviors and potential applications.